N-[3-(propanoylamino)phenyl]-4-propoxybenzamide

• Molecular Formula: C19H22N2O3
• Molecular Weight: 326.4 g/mol
• IUPAC Name: N-[3-(propanoylamino)phenyl]-4-propoxybenzamide
• InChI: InChI=1S/C19H22N2O3/c1-3-12-24-17-10-8-14(9-11-17)19(23)21-16-7-5-6-15(13-16)20-18(22)4-2/h5-11,13H,3-4,12H2,1-2H3,(H,20,22)(H,21,23)
• InChI Key: FFNUDCOOUBDZHS-UHFFFAOYSA-N
• SMILES: CCCOC1=CC=C(C=C1)C(=O)NC2=CC(=CC=C2)NC(=O)CC
• Canonical SMILES: CCCOC1=CC=C(C=C1)C(=O)NC2=CC=CC(=C2)NC(=O)CC

Description

N-[3-(propanoylamino)phenyl]-4-propoxybenzamide, also known as ML188, is a small molecule drug that has been studied for its potential therapeutic applications. This compound belongs to the class of benzamides and has been shown to exhibit promising properties in various scientific research studies.

Scientific Research Applications

N-[3-(propanoylamino)phenyl]-4-propoxybenzamide has been studied for its potential therapeutic applications in various scientific research studies. One of the major areas of research has been its application in the treatment of cancer. N-[3-(propanoylamino)phenyl]-4-propoxybenzamide has been shown to inhibit the growth of cancer cells and induce apoptosis in vitro. In addition, N-[3-(propanoylamino)phenyl]-4-propoxybenzamide has been studied for its potential use in the treatment of Alzheimer's disease. It has been shown to inhibit the aggregation of amyloid-beta peptides, which are implicated in the pathogenesis of Alzheimer's disease.

Mechanism of Action

The mechanism of action of N-[3-(propanoylamino)phenyl]-4-propoxybenzamide is not fully understood. However, it has been shown to modulate the activity of various enzymes and receptors in the body. N-[3-(propanoylamino)phenyl]-4-propoxybenzamide has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression. In addition, N-[3-(propanoylamino)phenyl]-4-propoxybenzamide has been shown to modulate the activity of G protein-coupled receptors (GPCRs), which are involved in various physiological processes.
Biochemical and Physiological Effects:
N-[3-(propanoylamino)phenyl]-4-propoxybenzamide has been shown to exhibit various biochemical and physiological effects. In vitro studies have shown that N-[3-(propanoylamino)phenyl]-4-propoxybenzamide inhibits the growth of cancer cells and induces apoptosis. In addition, N-[3-(propanoylamino)phenyl]-4-propoxybenzamide has been shown to inhibit the aggregation of amyloid-beta peptides, which are implicated in the pathogenesis of Alzheimer's disease. N-[3-(propanoylamino)phenyl]-4-propoxybenzamide has also been shown to modulate the activity of HDACs and GPCRs, which are involved in various physiological processes.

Advantages and Limitations for Lab Experiments

One of the advantages of N-[3-(propanoylamino)phenyl]-4-propoxybenzamide is that it is a small molecule drug that can easily penetrate cell membranes. This makes it a useful tool for studying various biological processes. In addition, N-[3-(propanoylamino)phenyl]-4-propoxybenzamide has been shown to exhibit promising therapeutic properties in various scientific research studies. However, one of the limitations of N-[3-(propanoylamino)phenyl]-4-propoxybenzamide is that its mechanism of action is not fully understood. Further research is needed to elucidate the precise molecular targets of N-[3-(propanoylamino)phenyl]-4-propoxybenzamide.

Future Directions

There are many potential future directions for research on N-[3-(propanoylamino)phenyl]-4-propoxybenzamide. One area of research could be to further elucidate the molecular targets of N-[3-(propanoylamino)phenyl]-4-propoxybenzamide. This could help to better understand its mechanism of action and potential therapeutic applications. Another area of research could be to study the pharmacokinetics and pharmacodynamics of N-[3-(propanoylamino)phenyl]-4-propoxybenzamide in vivo. This could help to optimize the dosing and administration of N-[3-(propanoylamino)phenyl]-4-propoxybenzamide for therapeutic use. Finally, N-[3-(propanoylamino)phenyl]-4-propoxybenzamide could be studied in combination with other drugs to determine its potential synergistic effects. This could lead to the development of novel combination therapies for the treatment of various diseases.

Synthesis Methods

N-[3-(propanoylamino)phenyl]-4-propoxybenzamide can be synthesized using a multistep process. The first step involves the reaction of 4-propoxybenzoic acid with thionyl chloride to form 4-propoxybenzoyl chloride. This intermediate is then reacted with 3-(propanoylamino)aniline to form the final product, N-[3-(propanoylamino)phenyl]-4-propoxybenzamide. The synthesis of N-[3-(propanoylamino)phenyl]-4-propoxybenzamide has been optimized to improve the yield and purity of the compound.